Cas no 1417789-72-0 ((1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane)

• Product Name: (1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane
• CAS No: 1417789-72-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD18384926
• CID: 1056889
• PubChem ID: 25324736
• Update Time: 2025-04-20

(1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-3-Boc-3,7-diazabicyclo[4.2.0]octane
• (1R,6S)-1,1-Dimethylethyl -3,7-diazabicyclo[4.2.0]octane-3-carboxylate
• 1417789-72-0
• rac-tert-butyl (1R,6S)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
• EN300-6478270
• TERT-BUTYL (1R,6S)-3,7-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE
• 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1,1-dimethylethyl ester, (1R,6S)-rel-
• MFCD18384926
• AS-74145
• DB-335852
• CS-0057335
• 1250993-51-1
• (1R,6S)-Rel-3-Boc-3,7-diazabicyclo[4.2.0]octane
• AKOS024257885
• CS-0132921
• cis-3-Boc-3,7-diazabicyclo[4.2.0]octane
• (1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane

• MDL： MFCD18384926
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-9-8(7-13)6-12-9/h8-9,12H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： TUIAJQPTVCSWOB-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]2[C@@H](C1)CN2)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų